Cas no 331272-42-5 (<br>Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-am ide)

• Product Name: <br>Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-am ide
• CAS No: 331272-42-5
• MF: C₂₃H₂₆N₂O
• MW: 346.465345859528
• CID: 3065386
• PubChem ID: 3102843
• Update Time: 2025-06-21

<br>Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-am ide Chemical and Physical Properties

Names and Identifiers

• <br>Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-am ide
• Oprea1_038363
• N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-1-adamantanecarboxamide
• Oprea1_716257
• AKOS000664266
• AG-690/36488064
• Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide
• N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)adamantane-1-carboxamide
• 331272-42-5

• MDL： MFCD01832652
• Inchi： 1S/C23H26N2O/c26-22(23-11-14-8-15(12-23)10-16(9-14)13-23)25-21-17-4-1-2-6-19(17)24-20-7-3-5-18(20)21/h1-2,4,6,14-16H,3,5,7-13H2,(H,24,25,26)
• InChI Key： YWLGGWINNWZEGA-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NC1C2C=CC=CC=2N=C2CCCC=12

Computed Properties

• Exact Mass: 346.204513457Da
• Monoisotopic Mass: 346.204513457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42Ų

Additional information on <br>Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-am ide

Introduction to Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide and Its Applications

Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide, a compound with the CAS number 331272-42-5, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The unique combination of the adamantane moiety and the cyclopenta[b]quinoline scaffold provides a robust framework for exploring novel pharmacological interactions.

The adamantane core, known for its rigid and stable structure, enhances the metabolic stability of molecules, making it an attractive feature in drug design. This structural motif has been extensively studied for its ability to improve binding affinity and reduce susceptibility to enzymatic degradation. In contrast, the 2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl group introduces a rich heterocyclic system that can interact with biological targets in diverse ways. This dual structural feature makes Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide a promising candidate for developing new therapeutic agents.

Recent research has highlighted the compound's potential in addressing various neurological and inflammatory disorders. The adamantane moiety's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its utility in treatments targeting central nervous system (CNS) disorders. Studies have demonstrated that derivatives of adamantane can enhance the delivery and efficacy of neuroactive compounds, potentially leading to more effective therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The cyclopenta[b]quinoline scaffold, on the other hand, has shown promise in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. This scaffold is known for its ability to engage with multiple biological targets, including receptors and enzymes that play crucial roles in immune responses. Preliminary studies have indicated that Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide may exhibit anti-inflammatory properties by interacting with these targets, offering a novel approach to managing chronic inflammatory conditions.

In the realm of drug discovery, the synthesis and optimization of Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide have been driven by advancements in synthetic methodologies. The development of efficient synthetic routes has enabled researchers to explore a wide range of derivatives with tailored pharmacological properties. These efforts have been complemented by computational studies that predict the compound's interactions with biological targets, providing valuable insights into its potential therapeutic applications.

The compound's unique structural features also make it an attractive candidate for material science applications. The rigid adamantane core can contribute to enhanced material stability and durability, while the cyclopenta[b]quinoline moiety can impart specific electronic or optical properties. Ongoing research is exploring these possibilities, suggesting that Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide could find applications beyond pharmaceuticals in areas such as advanced materials and nanotechnology.

As our understanding of biological systems continues to evolve, the demand for innovative molecular entities like Adamantane-1-carboxylic acid (2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-amide is expected to grow. Its ability to bridge different chemical moieties into a functional entity holds great promise for addressing complex diseases and developing next-generation therapeutics. With continued research and development, this compound is poised to make significant contributions to both academia and industry.